Cas no 16136-85-9 (1-Propene, 1-chloro-,(1E)- (9CI))

• Product Name: 1-Propene, 1-chloro-,(1E)- (9CI)
• CAS No: 16136-85-9
• MF: C₃H₅Cl
• MW: 76.5248000621796
• CID: 186763
• PubChem ID: 5284364
• Update Time: 2025-10-28

1-Propene, 1-chloro-,(1E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Propene, 1-chloro-,(1E)- (9CI)
• (1E)-1-Chloroprop-1-ene
• (E)-1-Chloro-1-propene
• (E)-1-Propene, 1-chloro
• 1-Propene, 1-chloro-, (E)-
• Propene, 1-chloro-, (E)-
• trans-1-Chloro-1-Propene
• trans-1-Propenyl chloride
• 4-01-00-00737 (Beilstein Handbook Reference)
• AKOS025311256
• 1-CHLORO-1-PROPENE
• trans-1-Propenylchloride
• 1-Propene, 1-chloro-
• PROPENE, 1-CHLORO- (E)-
• Chloropropene
• trans-propenyl chloride
• trans-1-Chloropropene
• 1-Propene, 1(or 2)-chloro-
• NSC 6155
• 36472-34-1
• MFCD00039358
• InChI=1/C3H5Cl/c1-2-3-4/h2-3H,1H3/b3-2
• 1-Propene,1-chloro-,(1E)-(9ci)
• QMR3RBG862
• 1-CHLOROPROPENE, TRANS-
• 1-Chloropropene
• BRN 1209239
• Propene, 1-chloro-
• (1E)-1-chloropropene
• DTXSID301015726
• EINECS 209-675-8
• 3-AMINO-4-METHYL-2-THIOPHENECARBOXYLICACID
• Propenyl chloride
• Q18611653
• 0HXU981C24
• 1-Propene, 1-chloro-, (1E)-
• 1-Chloropropene, (1E)-
• AKOS006222484
• UNII-QMR3RBG862
• 590-21-6
• CCRIS 147
• HSDB 5706
• (E)-1-chloroprop-1-ene
• 16136-85-9
• Propenyl chloride (cis-, trans-)
• CH3CH=CHCl
• UNII-0HXU981C24
• Allyl chloride

• MDL： MFCD00039358
• Inchi： 1S/C3H5Cl/c1-2-3-4/h2-3H,1H3/b3-2+
• InChI Key： OWXJKYNZGFSVRC-NSCUHMNNSA-N
• SMILES： Cl/C=C/C

Computed Properties

• Exact Mass: 76.00805
• Monoisotopic Mass: 76.007978
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 22.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 0.9270
• Melting Point: -99°C
• Boiling Point: 38-39
• Flash Point: °C
• Refractive Index: 1.4000
• PSA: 0
• LogP: 1.75880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl chlorides

Additional information on 1-Propene, 1-chloro-,(1E)- (9CI)

Compound CAS No. 16136-85-9: 1-Propene, 1-chloro-, (1E)- (9CI)

The compound CAS No. 16136-85-9, also known as 1-Propene, 1-chloro-, (1E)- (9CI), is a significant organic compound with a wide range of applications in various industries. This compound is an alkene derivative with a chlorine substituent, and its structure is characterized by a double bond between the first and second carbon atoms in the propene chain. The "(E)" designation in its name indicates the configuration of the double bond, where the higher priority groups are on opposite sides of the double bond.

Chemical Structure and Properties: The molecular formula of CAS No. 16136-85-9 is C3H4Cl, with a molecular weight of approximately 77.47 g/mol. Its boiling point is around -47°C, and it is typically found in a gaseous state under standard conditions. The compound is slightly soluble in water but has good solubility in organic solvents such as dichloromethane and diethyl ether.

Synthesis and Applications: CAS No. 16136-85-9 can be synthesized through various methods, including the chlorination of propene using chlorine gas under controlled conditions. It is widely used as an intermediate in the production of other chemicals, such as chlorinated alkenes and alkanes. Additionally, it finds applications in polymerization processes and as a precursor for the synthesis of pharmaceuticals and agrochemicals.

Recent Research Findings: Recent studies have explored the reactivity of CAS No. 16136-85-9 under different conditions, revealing its potential as a building block for constructing complex organic molecules. Researchers have also investigated its catalytic properties in various reactions, including olefin metathesis and cross-coupling reactions.

Environmental Impact: The environmental impact of CAS No. 16136-85-9 has been a subject of interest due to its potential release into the atmosphere during industrial processes. Studies have shown that it undergoes rapid degradation in the presence of sunlight, reducing its persistence in the environment.

In conclusion, CAS No. 16136-85-9, or 1-Propene, 1-chloro-, (1E)- (9CI), is a versatile compound with significant applications across multiple industries. Its unique chemical properties and reactivity make it an essential component in modern chemical synthesis processes.